3,5-Diaminonitrobenzene
Overview
Description
3,5-Diaminonitrobenzene, also known as 3,5-Dinitroaniline, is an organic compound with the molecular formula C6H6N2O4. It is a yellow-brown solid that is soluble in water and polar organic solvents. This compound is primarily used in the synthesis of dyes, polymers, and pharmaceuticals. It is also used in the manufacture of explosives, rocket propellants, and other military applications.
Scientific Research Applications
Chemical Synthesis and Intermediate Use
3,5-Diaminonitrobenzene and its derivatives are primarily used as intermediates in the manufacture of various products. For instance, compounds like 3,5-Dichloronitrobenzene are utilized in the production of dyes, phyto-sanitary products, and drug products. The molecular structure of these compounds, characterized by the coplanarity of the NO2 plane and the benzene ring plane, plays a crucial role in their chemical behavior and applications (Bhar et al., 1995).
Hydrogen Bonding and Crystal Structure
The study of hydrogen bonding in nitroaniline derivatives, including 1,3-diamino-4-nitrobenzene, reveals the formation of intricate net structures due to N-H⋯O hydrogen bonds. These structures are significant for understanding the crystalline forms of these compounds, which directly impact their chemical properties and potential applications (Glidewell et al., 2001).
Developing Heat-resistant Explosives
A recent breakthrough in the synthesis of a new isomer of diaminotrinitrobenzene demonstrates the potential for creating heat-resistant explosives. This development is crucial for applications where thermal stability is essential. The thermal decomposition of these compounds begins around 230 °C, making them ideal for use in environments with high-temperature conditions (Siri & Braunstein, 2005).
Azo Coupling Reactions
In chemical reactions, particularly azo coupling reactions, this compound derivatives play a vital role. These reactions are fundamental in dye manufacturing and understanding tautomeric issues in chemical compounds. The reaction behaviors of these compounds, under various conditions, provide valuable insights into the chemical processes involved (Micheletti et al., 2017).
Synthesis of Quinoxalines
Diaminonitrobenzenes, including this compound, have been observed to convert into 6-aminoquinoxalines under specific conditions. This conversion process is noteworthy for the synthesis of quinoxalines, a class of compounds with various applications in chemical research and industry (Bil & Corbett, 1981).
Biofield Energy Treatment Studies
Studies involving biofield energy treatment of chloronitrobenzenes, closely related to diaminonitrobenzenes, have shown significant impacts on their physical, thermal, and spectral properties. This alternative treatment strategy could influence the use of these compounds as intermediates in various industries and their environmental impact (Trivedi et al., 2015).
Electrochemical Applications
Electrochemical studies involving dopamine derivatives of this compound indicate potential applications in electrochemical investigations. The study of the redox response of these compounds contributes to the understanding of their behavior in electrochemical systems (Mallakpour et al., 2011).
Synthesis of Polyimides
The synthesis of polyimides derived from phthalonitrile-containing diamines, including derivatives of this compound, is essential for developing materials with enhanced thermal properties and organosolubility. These materials find applications in various fields, including aerospace and electronics (Zeng, Zou, & Yang, 2014).
Safety and Hazards
When handling 3,5-Diaminonitrobenzene, it’s important to avoid dust formation, breathing mist, gas, or vapors, and contact with skin and eyes . Use personal protective equipment and wear chemical impermeable gloves . Ensure adequate ventilation and remove all sources of ignition . In case of accidental ingestion or inhalation, seek immediate medical attention .
Mechanism of Action
- The primary target of 5-Nitrobenzene-1,3-diamine is mannan endo-1,4-beta-mannosidase (encoded by the manA gene). This enzyme plays a crucial role in hydrolyzing beta-1,4-linked mannan and galactomannan within the plant cell wall .
- 5-Nitrobenzene-1,3-diamine acts as an electrophile . It forms a sigma bond with the benzene ring, generating a positively charged benzenonium intermediate. This intermediate then undergoes further reactions .
- The new nitro group introduced by the compound directs other groups into the 3 and 5 positions on the benzene ring .
Target of Action
Mode of Action
properties
IUPAC Name |
5-nitrobenzene-1,3-diamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H7N3O2/c7-4-1-5(8)3-6(2-4)9(10)11/h1-3H,7-8H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DFWXYHZQNLIBLY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C=C1N)[N+](=O)[O-])N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H7N3O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID7063687 |
Source
|
| Record name | 1,3-Benzenediamine, 5-nitro- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID7063687 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
153.14 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
5042-55-7 |
Source
|
| Record name | 5-Nitro-1,3-benzenediamine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=5042-55-7 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 5-Nitro-1,3-benzenediamine | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0005042557 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 3,5-Diaminonitrobenzene | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=166388 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 3,5-Diaminonitrobenzene | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=283 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
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| Record name | 1,3-Benzenediamine, 5-nitro- | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | 1,3-Benzenediamine, 5-nitro- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID7063687 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 5-nitrobenzene-1,3-diamine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.023.398 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | 5-NITRO-M-PHENYLENEDIAMINE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/0O8F5J46MV | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
| Record name | 5-NITRO-1,3-BENZENEDIAMINE | |
| Source | Hazardous Substances Data Bank (HSDB) | |
| URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/6244 | |
| Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Retrosynthesis Analysis
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Strategy Settings
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| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
